Cas no 1889502-07-1 (tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate
• CAS No: 1889502-07-1
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 6484015
• PubChem ID: 115111970
• Update Time: 2025-05-20

tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate
• 1889502-07-1
• EN300-1877718
• tert-butyl N-[5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenyl]carbamate

• Inchi： 1S/C16H22N4O2/c1-10-6-7-11(13-9-14(17)20(5)19-13)8-12(10)18-15(21)22-16(2,3)4/h6-9H,17H2,1-5H3,(H,18,21)
• InChI Key： FHDDYSCAWOIQLJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C1C=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate (CAS No. 1889502-07-1)

The compound tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate (CAS No. 1889502-07-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a carbamate group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in kinase inhibitor design and heterocyclic chemistry.

In recent years, the demand for custom synthesis and high-purity intermediates like tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate has surged due to advancements in precision medicine and combinatorial chemistry. The compound's amino-pyrazole moiety is particularly noteworthy, as this structural motif appears in several FDA-approved drugs targeting inflammation and metabolic disorders. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 1889502-07-1 exemplifies the growing importance of tailor-made chemicals in modern research. Its synthesis typically involves multi-step organic reactions, including Buchwald-Hartwig amination and carbamate protection strategies, which are hot topics in green chemistry forums. Environmental considerations in its production align with the pharmaceutical industry's push toward sustainable synthesis methods, reducing waste through catalytic processes.

The compound's physicochemical properties—including solubility in polar aprotic solvents and stability under physiological conditions—make it valuable for drug formulation research. Computational chemists frequently model derivatives of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate using molecular docking software to predict binding affinities, a technique gaining traction in AI-assisted drug design. This intersects with trending searches about machine learning in chemistry and in silico screening methodologies.

Quality control protocols for CAS 1889502-07-1 emphasize ICH guidelines, particularly concerning genotoxic impurities and residual solvents—topics heavily discussed in regulatory circles. The compound's storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are frequently queried in laboratory safety databases, reflecting user concerns about compound stability in long-term research projects.

Emerging applications of this pyrazole-carbamate hybrid include its use in fluorescence probes for cellular imaging and as a ligand in transition metal catalysis. These cutting-edge applications align with search trends around bioimaging agents and catalyst design, demonstrating the compound's versatility beyond traditional medicinal chemistry. Patent literature reveals ongoing investigations into its structure-property relationships, particularly regarding hydrogen bonding capacity and conformational flexibility.

For researchers sourcing tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylphenylcarbamate, understanding its supply chain dynamics is crucial. Recent disruptions have increased interest in localized chemical production and alternate synthetic routes, topics dominating industry webinars. The compound's cost-effectiveness compared to similar pharmaceutical intermediates remains a key consideration, especially for academic labs with limited budgets.